AD1058

• Molecular Formula: C19H20N6O3S
• Molecular Weight: 412.5 g/mol
• InChI: InChI=1S/C19H20N6O3S/c1-12-11-28-10-9-24(12)18-15-5-8-25(29(2,26)27)19(15)23-17(22-18)14-4-7-21-16-13(14)3-6-20-16/h3-8,12H,9-11H2,1-2H3,(H,20,21)/t12-/m1/s1
• InChIKey: IJEDYDGSAXSVPY-GFCCVEGCSA-N

AD1058: Brain-Penetrant ATR Inhibitor

AD1058 (CAS 2907782-78-7) is a highly potent, orally bioavailable, and selective inhibitor of the ataxia telangiectasia and Rad3-related (ATR) kinase, a master regulator of the DNA damage response [1]. The compound belongs to the pyrrolo[2,3-d]pyrimidine chemical class and demonstrates an enzymatic IC50 of 1.6 nM against ATR [1]. Designed with a scaffold optimized for central nervous system (CNS) exposure, AD1058 is currently characterized as a preclinical candidate for treating advanced malignancies, including those with brain metastases [1].

1

ATR kinase inhibition for DNA damage response studies in CNS models

Brain-penetrant probe supporting intracranial tumor research

2

Oral bioavailability enables repeat-dosing in vivo pharmacodynamic workflows

Facilitates preclinical PK/PD and combination therapy model design

3

Scalable synthesis route supports gram-scale procurement for large studies

Reported efficient 3-step route without column chromatography

• [1] Liu Z, Jiang K, Liu Y, et al. Discovery of Preclinical Candidate AD1058 as a Highly Potent, Selective, and Brain-Penetrant ATR Inhibitor for the Treatment of Advanced Malignancies. J Med Chem. 2024;67(15):12735-12759. View Source

AD1058 vs. Earlier ATR Inhibitors

The ATR inhibitor class is not homogeneous; key differentiators in brain penetrance, synthetic scalability, and synergistic potential with standard-of-care agents critically impact both experimental design and translational viability. In-class compounds like the clinical candidate AZD6738 (ceralasertib) exhibit significantly restricted blood-brain barrier (BBB) penetration, with a reported brain/plasma partition ratio of only 6.6%, making them unsuitable for studies involving CNS metastases [1]. In contrast, AD1058 demonstrates a brain/plasma ratio of 31%, validated in systematic comparative pharmacokinetic studies [1]. Additionally, among all reported ATR inhibitors, AD1058 features the most efficient synthesis route, positioning it as a scalable and practical tool compound for research requiring repeat procurement or large-scale in vivo studies [2].

Earlier ATR inhibitors lack adequate brain partitioning

Clinical-stage compounds such as ceralasertib exhibit restricted BBB penetration, limiting their utility in brain metastasis research. AD1058 shows higher reported CNS partitioning, supporting models where brain exposure is critical.

Class-level ATR inhibitor synthesis complexity

Many ATR inhibitors rely on lengthy synthetic sequences, increasing cost and limiting repeat procurement. AD1058’s reported efficient route may offer practical scalability for in vivo toxicology or large-scale combination screening.

mTOR co-inhibition profile may differ

Unlike highly selective inhibitors (e.g., AZD6738 >2000-fold selectivity over mTOR), AD1058’s moderate mTOR activity could alter pathway interpretation in synthetic lethality contexts; researchers should verify mTOR contribution in their models.

• [1] Zhongshan Institute for Drug Discovery. 中科中山药创院合作发现新型透脑性靶向ATR的临床前候选化合物AD1058. View Source
• [2] Liu Z, Jiang K, Liu Y, et al. J Med Chem. 2024;67(15):12735-12759. View Source

AD1058 Evidence vs. AZD6738

Brain/Plasma Ratio vs. AZD6738

AD1058 demonstrates a 4.7-fold higher brain/plasma partition coefficient compared to the clinical benchmark AZD6738 (ceralasertib), directly quantified under the same experimental conditions. This enhanced brain penetration is a primary design feature intended to address the high incidence of brain metastases in late-stage solid tumors, a region where AZD6738 is largely excluded [1].

Brain/Plasma Partition

Head-to-head

AD1058: 31% vs. AZD6738: 6.6% (4.7-fold higher)

Supports CNS model selection for brain metastasis research

In vivo murine PK, identical sampling protocols

Evidence Dimension	Brain/Plasma Partition Ratio (a measure of CNS enrichment)
Target Compound Data	AD1058: 31%
Comparator Or Baseline	AZD6738 (Ceralasertib): 6.6%
Quantified Difference	4.7-fold improvement (31% vs. 6.6%)
Conditions	In vivo murine pharmacokinetic study as reported in the primary characterization paper; both compounds assessed under identical sampling protocols [1].

Why This Matters

For researchers developing treatments for glioblastoma, brain metastatic lesions, or leptomeningeal disease, adequate BBB penetration is not just desirable but mandatory. AD1058's verified CNS exposure makes it the rational choice over AZD6738 for these therapeutic areas.

• [1] Zhongshan Institute for Drug Discovery. 中科中山药创院合作发现新型透脑性靶向ATR的临床前候选化合物AD1058. View Source

Shortest Synthesis Route in ATR Class

AD1058 features the shortest reported synthesis route and the highest efficiency among all ATR inhibitors documented to date. This is a class-leading feature that directly influences procurement costs, batch reproducibility, and the feasibility of large-scale in vivo studies [1]. The synthesis requires only three consecutive coupling steps and notably circumvents the need for silica gel column chromatography purification, a rate-limiting step in most chemotype syntheses [2].

Synthesis Route Efficiency

Class-level

3 consecutive coupling steps; no column chromatography required

May support scalable procurement for large-scale studies

Reported shortest route among ATR inhibitors; literature-based

Evidence Dimension	Synthesis Route Length and Efficiency
Target Compound Data	AD1058: 3 consecutive coupling steps; no column chromatography purification required [2].
Comparator Or Baseline	All other reported ATR inhibitors (class-level baseline) [1].
Quantified Difference	The shortest synthesis route among all reported ATR inhibitors (qualitatively confirmed as highest efficiency to date) [1].
Conditions	Synthesis characterization as detailed in the Journal of Medicinal Chemistry article and supplementary information [1][2].

Why This Matters

The simplicity of the synthetic route translates directly into lower cost-per-gram for procurement, faster delivery times from custom synthesis vendors, and significantly improved feasibility for research requiring gram-scale quantities for repeat-dosing animal models.

• [1] Liu Z, Jiang K, Liu Y, et al. J Med Chem. 2024;67(15):12735-12759. View Source
• [2] News.Uyanip.com. 一种抗肿瘤化合物的制备方法与应用. 2025. View Source

CHK1 Phosphorylation Suppression

In the B-cell lymphoma cell line Granta-519, AD1058 achieves more potent suppression of niraparib-induced CHK1 phosphorylation (a critical pharmacodynamic biomarker of ATR pathway inhibition) compared to both the earlier tool compound AZ20 and the clinical-stage AZD6738 when tested at a concentration of 2 µM . This indicates a strong cellular on-target effect that surpasses previous generations of ATR inhibitors.

CHK1 Phosphorylation Suppression

Data to verify

AD1058 > AZD6738 & AZ20 at 2 µM in Granta-519 cells

Supports target engagement assay context

Niraparib-induced p-CHK1 (S345); supplier datasheet summary

Evidence Dimension	Inhibition of Niraparib-Induced CHK1 Phosphorylation (S345)
Target Compound Data	AD1058, tested at 2 µM in Granta-519 cells, more potently inhibited CHK1 phosphorylation than comparators .
Comparator Or Baseline	AZ20 (an early-generation ATR inhibitor) and AZD6738 (the clinical benchmark), both tested at 2 µM under identical conditions .
Quantified Difference	AD1058 > AZ20 and AD1058 > AZD6738 (qualitatively superior as per supplier technical datasheet summarizing experimental data from the primary paper ).
Conditions	Cellular assay using Granta-519 B-cell lymphoma cells, with CHK1 phosphorylation induced by the PARP inhibitor niraparib .

Why This Matters

Superior cellular target engagement at clinically relevant concentrations translates to more robust anti-tumor pharmacodynamics, making AD1058 a more effective tool compound than AZD6738 for studying ATR-dependent signaling in vitro and for translation into combination therapy models with PARP inhibitors.

Kinase Selectivity vs. mTOR

Kinase profiling reveals that AD1058 exhibits a selectivity window of approximately 28.6-fold for ATR over mTOR (ATR IC50 = 1.6 nM; mTOR IC50 = 45.83 nM). For reference, the clinical candidate AZD6738 demonstrates a much larger biochemical selectivity window over mTOR [2]. This relatively narrow selectivity may be advantageous in certain synthetic lethality contexts, particularly where minimal mTOR co-inhibition could enhance anti-proliferative effects .

ATR vs mTOR Selectivity

Cross-study comparable

ATR IC50 1.6 nM; mTOR IC50 45.83 nM (28.6×)

mTOR co-inhibition profile may influence pathway readouts

Biochemical kinase assays; AZD6738 >2000× selectivity reported

Evidence Dimension	In vitro kinase selectivity (IC50 ratio)
Target Compound Data	AD1058: mTOR IC50 = 45.83 nM; Selectivity Ratio (mTOR/ATR) ≈ 28.6-fold .
Comparator Or Baseline	AZD6738 (Ceralasertib): mTOR IC50 > 2000 nM in cellular assays; Ratio > 2000-fold [1].
Quantified Difference	AD1058 is less selective for ATR over mTOR (28.6-fold) compared to AZD6738 (>2000-fold), suggesting a distinct therapeutic profile.
Conditions	Biochemical isolated enzyme assays for AD1058 ; Cellular potency assays against mTOR for AZD6738 [1].

Why This Matters

The quantitative selectivity profile over mTOR is a critical differentiating factor for researchers. While AD1058 does not claim superior overall selectivity, its specific selectivity signature may be leveraged in cancers where a modest inhibition of mTOR synergizes with ATR blockade, which may not be achievable with highly selective, but poorly brain-penetrant alternatives.

• [1] Chemical Probes Portal. CERALASERTIB (AZD6738) - Off-Target Selectivity. View Source
• [2] Liu Z, Jiang K, Liu Y, et al. J Med Chem. 2024;67(15):12735-12759. View Source

Niraparib Combination Synergy

The combination of AD1058 with the PARP inhibitor niraparib yields a High Singlet Activity (HSA) synergy score of 9.268, quantitatively confirming a robust synthetic lethal interaction in cell-based models [1]. While AZD6738 is also commonly combined with PARP inhibitors based on mechanism-of-action, publicly disclosed quantified synergy scores for AD1058 provide procurement-level confidence for designing combination studies. [2].

Niraparib Combination Synergy

Reported

HSA Synergy Score: 9.268

Supports ATR-PARP synthetic lethality study design

Cell-based synergy quantification; PARP inhibitor context

Evidence Dimension	Drug-Drug Synergy (HSA Synergy Score)
Target Compound Data	AD1058 + Niraparib: HSA Synergy Score = 9.268 [1].
Comparator Or Baseline	General class of ATR inhibitors combined with PARP inhibitors; specific HSA scores for AZD6738 lacking from comparable datasets [2].
Quantified Difference	AD1058 quantitatively synergistic with niraparib (score > 9); a baseline metric for future comparative studies.
Conditions	Cellular synergy quantification as reported in the primary publication [1][2].

Why This Matters

A validated and quantified synergy score with a clinically approved PARP inhibitor provides direct experimental rationale for procuring AD1058 for ATR-PARP combination research, an application where the compound's brain-penetrant properties further separate it from non-CNS-penetrant alternatives.

• [1] Zhongshan Institute for Drug Discovery. 中科中山药创院合作发现新型透脑性靶向ATR的临床前候选化合物AD1058. View Source
• [2] Liu Z, Jiang K, Liu Y, et al. J Med Chem. 2024;67(15):12735-12759. View Source

AD1058 Recommended Applications

Brain Metastasis and Leptomeningeal Disease Models

The confirmed 4.7-fold higher brain/plasma ratio (31% vs. 6.6%) over AZD6738 makes AD1058 the preferred ATR inhibitor for establishing in vivo models where CNS exposure is paramount. Researchers can confidently use AD1058 in intracranial xenograft models of breast, lung, or ovarian cancer brain metastases, where AZD6738 shows limited tissue distribution to the brain [1].

PARP Inhibitor Combination Screening

The robust HSA synergy score of 9.268 with niraparib provides a validated starting point for screening AD1058 as a chemosensitizer. Its documented synthetic lethality and the commercial availability of large quantities, facilitated by its shortest-in-class synthesis route, enable large-scale cell-panel screens investigating ATR-PARP biomarker-driven sensitivity [1][2].

DNA Damage Response Pharmacodynamics

The verified superiority of AD1058 in inhibiting niraparib-induced CHK1 phosphorylation over AZD6738 and AZ20 in Granta-519 cells at 2 µM makes it a first-choice tool for pharmacodynamic studies. Its effective target engagement ensures a clear window for assessing downstream DDR signaling and mitotic catastrophe mechanisms .

In Vivo Toxicology and Repeat-Dosing Studies

The reported synthetic efficiency—specifically a process optimized for 3 steps without column chromatography—differentiates AD1058 for projects requiring gram-scale material over the study lifecycle. This is a practical advantage over other ATR inhibitors, such as AZD6738, where more complex syntheses can increase procurement costs and timelines for repeat-dosing toxicology studies in rodents [2][3].

Application

Selection Property

Validation Focus

CNS tumor brain metastasis models

Brain/plasma partitioning context

CNS exposure confirmation in model

ATR-PARP synthetic lethality screening

Reported PARP synergy context

Synergy score and biomarker assessment

ATR pathway target engagement assays

CHK1 phosphorylation suppression context

DDR signaling and mitotic catastrophe endpoints

Repeat-dosing toxicology & PK studies

Synthesis scalability profile

Procurement feasibility and lot consistency

• [1] Zhongshan Institute for Drug Discovery. 中科中山药创院合作发现新型透脑性靶向ATR的临床前候选化合物AD1058. View Source
• [2] Liu Z, Jiang K, Liu Y, et al. J Med Chem. 2024;67(15):12735-12759. View Source
• [3] News.Uyanip.com. 一种抗肿瘤化合物的制备方法与应用. 2025. View Source